Cas no 1240579-95-6 (3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
• CAS No: 1240579-95-6
• MF: C₆H₉Br₂N₃O
• MW: 298.963159322739
• MDL: MFCD16811084
• CID: 4690515
• Update Time: 2023-08-15

3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-(2-ethoxyethyl)-1H-1,2,4-triazole
• CCOCCN1N=C(Br)N=C1Br

• MDL： MFCD16811084
• Inchi： 1S/C6H9Br2N3O/c1-2-12-4-3-11-6(8)9-5(7)10-11/h2-4H2,1H3
• InChI Key： XVVBYEBGDMRDLI-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CCOCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 138
• Topological Polar Surface Area: 39.9